Cas no 1171789-38-0 ((4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-acetyl chloride)

• Product Name: (4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-acetyl chloride
• CAS No: 1171789-38-0
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 3159658
• PubChem ID: 25220506
• Update Time: 2025-04-21

(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-acetyl chloride
• (4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetyl chloride
• ALBB-009212
• AKOS005171905
• 2-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)acetyl chloride
• 1171789-38-0
• 1H-pyrazole-1-acetyl chloride, 4-ethyl-3,5-dimethyl-
• STK505745
• 2-(4-ethyl-3,5-dimethylpyrazol-1-yl)acetyl chloride

• MDL： MFCD12028141
• Inchi： 1S/C9H13ClN2O/c1-4-8-6(2)11-12(7(8)3)5-9(10)13/h4-5H2,1-3H3
• InChI Key： CLDASZLXYIWKQX-UHFFFAOYSA-N
• SMILES： ClC(CN1C(C)=C(CC)C(C)=N1)=O

Computed Properties

• Exact Mass: 200.0716407Da
• Monoisotopic Mass: 200.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų